(R)-3,3-Difluoro-cyclopentanemethanamine

• IUPAC Name: [(1R)-3,3-difluorocyclopentyl]methanamine
• InChI: InChI=1S/C6H11F2N/c7-6(8)2-1-5(3-6)4-9/h5H,1-4,9H2/t5-/m1/s1
• InChI Key: MBNJAGKPJGONBM-RXMQYKEDSA-N
• Canonical SMILES: C1CC(CC1CN)(F)F
• Isomeric SMILES: C1CC(C[C@@H]1CN)(F)F
• Molecular Formula: C6H11F2N
• Molecular Weight: 135.15 g/mol

Description

(R)-3,3-Difluoro-cyclopentanemethanamine, or (R)-3,3-DF-CPMA, is a chiral amine that is gaining increased attention in recent years. It is a versatile compound with a wide range of applications in scientific research, ranging from biochemical studies to drug synthesis.

Scientific Research Applications

Environmental Impact and Degradation

Research on polyfluoroalkyl chemicals, which include compounds related to (R)-3,3-Difluoro-cyclopentanemethanamine, focuses on their environmental persistence and degradation pathways. Liu and Avendaño (2013) reviewed microbial degradation of these chemicals, highlighting their widespread use in industrial applications and the resulting environmental concerns due to their toxic profiles. The review discussed biodegradability studies and identified knowledge gaps in understanding the environmental fate of these compounds, emphasizing the need for further research in biodegradation pathways and environmental monitoring (Liu & Mejia Avendaño, 2013).

Drug Development Framework

In the pharmaceutical industry, the development of new drugs, possibly involving compounds like (R)-3,3-Difluoro-cyclopentanemethanamine, is guided by frameworks that ensure the selection of the right targets and safety profiles. Cook et al. (2014) discussed AstraZeneca's framework, which emphasizes the importance of choosing the right target, patient, tissue, and safety considerations in drug development. This framework is crucial for guiding R&D teams in developing effective and safe drugs (Cook et al., 2014).

Chemical Reaction and Material Science

The study of chemically reacting systems, including those that might involve (R)-3,3-Difluoro-cyclopentanemethanamine or its derivatives, is pivotal in materials science. Reddy et al. (2020) investigated the flow of chemically reacting nanofluids over a stretching cylinder, considering factors like activation energy and thermal radiation. Their research contributes to understanding the behavior of such fluids in industrial applications, potentially guiding the development of new materials with enhanced properties (Reddy et al., 2020).

Pharmacology and Toxicology

The pharmacological and toxicological profiles of perfluoroalkyl and polyfluoroalkyl substances, which are related to (R)-3,3-Difluoro-cyclopentanemethanamine, have been extensively studied. Lau et al. (2004) provided an overview of the developmental toxicity of these compounds, indicating the need for further research to understand their hazards and implications for human health. This area of research is critical for assessing the safety of new chemical entities in drug development (Lau et al., 2004).